Biotin-PEG2-NHS ester Biotin-PEG2-NHS ester Biotin-PEG2-NHS ester is PEG derivative containing a biotin group and an NHS ester group. The NHS group reacts specifically and efficiently with lysine and N-terminal amino groups at pH 7-9 to form stable amide bonds. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name: Vulcanchem
CAS No.: 596820-83-6
VCID: VC0521313
InChI: InChI=1S/C21H32N4O8S/c26-16(4-2-1-3-15-20-14(13-34-15)23-21(30)24-20)22-8-10-32-12-11-31-9-7-19(29)33-25-17(27)5-6-18(25)28/h14-15,20H,1-13H2,(H,22,26)(H2,23,24,30)/t14-,15-,20-/m0/s1
SMILES: C1CC(=O)N(C1=O)OC(=O)CCOCCOCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3
Molecular Formula: C21H32N4O8S
Molecular Weight: 500.57

Biotin-PEG2-NHS ester

CAS No.: 596820-83-6

Cat. No.: VC0521313

Molecular Formula: C21H32N4O8S

Molecular Weight: 500.57

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Biotin-PEG2-NHS ester - 596820-83-6

Specification

Description Biotin-PEG2-NHS ester is PEG derivative containing a biotin group and an NHS ester group. The NHS group reacts specifically and efficiently with lysine and N-terminal amino groups at pH 7-9 to form stable amide bonds. PEG Linkers may be useful in the development of antibody drug conjugates.
CAS No. 596820-83-6
Molecular Formula C21H32N4O8S
Molecular Weight 500.57
IUPAC Name (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]propanoate
Standard InChI InChI=1S/C21H32N4O8S/c26-16(4-2-1-3-15-20-14(13-34-15)23-21(30)24-20)22-8-10-32-12-11-31-9-7-19(29)33-25-17(27)5-6-18(25)28/h14-15,20H,1-13H2,(H,22,26)(H2,23,24,30)/t14-,15-,20-/m0/s1
Standard InChI Key UCJSJBIJPAZUGU-AVYPCKFXSA-N
SMILES C1CC(=O)N(C1=O)OC(=O)CCOCCOCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3
Appearance Solid powder

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